Cas no 76400-80-1 (Carbamic acid,(2,2-dimercaptoethyl)-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,(2,2-dimercaptoethyl)-, 1,1-dimethylethyl ester (9CI) structure
76400-80-1 structure
Product Name:Carbamic acid,(2,2-dimercaptoethyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:76400-80-1
MF:C7H15NO2S2
MW:209.329499483109
CID:561287
PubChem ID:45092092
Update Time:2025-04-19

Carbamic acid,(2,2-dimercaptoethyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(2,2-dimercaptoethyl)-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-[2,2-bis(sulfanyl)ethyl]carbamate
    • tert-Butyl [2,2-bis(sulfanyl)ethyl]carbamate
    • 76400-80-1
    • DTXSID00666928
    • Inchi: 1S/C7H15NO2S2/c1-7(2,3)10-6(9)8-4-5(11)12/h5,11-12H,4H2,1-3H3,(H,8,9)
    • InChI Key: ASFKPDDLTYPBQS-UHFFFAOYSA-N
    • SMILES: SC(CNC(=O)OC(C)(C)C)S

Computed Properties

  • Exact Mass: 209.05442107g/mol
  • Monoisotopic Mass: 209.05442107g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.3Ų
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